Cas no 2172094-39-0 (tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172094-39-0
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6419772
• PubChem ID: 165597261
• Update Time: 2025-06-13

tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate
• 2172094-39-0
• EN300-1635647

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(19)17-8-12(13(18)9-17)10-5-4-6-11(16)7-10/h4-7,12-13,18H,8-9H2,1-3H3
• InChI Key： FQFPJPDRTFJFLA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(3-Bromophenyl)-4-Hydroxypyrrolidine-1-Carboxylate (CAS: 2172094-39-0)

The compound tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172094-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The information presented herein is derived from peer-reviewed journal articles, patents, and industry reports published within the last two years.

Recent studies have highlighted the role of tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the bromophenyl and hydroxypyrrolidine moieties, make it a valuable scaffold for designing compounds with potential activity against various diseases, such as cancer, neurodegenerative disorders, and infectious diseases. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and microwave-assisted reactions, to optimize the production of this compound with high yield and enantiomeric purity.

In the context of pharmacological research, tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate has been investigated for its ability to modulate specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its potential as a precursor for the development of central nervous system (CNS)-targeting drugs has been explored, owing to its ability to cross the blood-brain barrier (BBB).

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of the production process for tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate. Green chemistry approaches, such as the use of biodegradable catalysts and solvent-free conditions, have been successfully applied to reduce the environmental impact of its synthesis. Furthermore, computational modeling and machine learning algorithms have been employed to predict the optimal reaction conditions, thereby enhancing efficiency and reducing costs.

In conclusion, tert-butyl 3-(3-bromophenyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2172094-39-0) represents a promising compound with diverse applications in medicinal chemistry and drug development. Ongoing research continues to uncover its potential as a building block for novel therapeutics, while advancements in synthetic methodologies ensure its sustainable production. Future studies are expected to further elucidate its mechanistic insights and expand its utility in addressing unmet medical needs.